Cas no 84981-64-6 (Ethanimidamide, 2-cyano-2-(methoxyimino)-)

• Product Name: Ethanimidamide, 2-cyano-2-(methoxyimino)-
• CAS No: 84981-64-6
• MF: C₄H₆N₄O
• MW: 126.116639614105
• CID: 4226004
• PubChem ID: 13069157
• Update Time: 2025-06-22

Ethanimidamide, 2-cyano-2-(methoxyimino)- Chemical and Physical Properties

Names and Identifiers

• Ethanimidamide, 2-cyano-2-(methoxyimino)-
• 2-Cyano-2-(MethoxyiMino)acetaMidine, 97%
• 2-methoxyimino-3-amino-3-iminopropionitrile
• 2-Cyano-2-(methoxyimino)acetamidine,97%
• 84981-64-6
• (1Z)-2-amino-2-imino-N-methoxyethanimidoyl cyanide
• 2-Cyano-2-(methoxyimino)acetamidine

• MDL： MFCD28399076
• Inchi： 1S/C4H6N4O/c1-9-8-3(2-5)4(6)7/h1H3,(H3,6,7)/b8-3+
• InChI Key： WDNKUEPVRIQPAW-FPYGCLRLSA-N
• SMILES： O(C)/N=C(\C#N)/C(=N)N

Computed Properties

• Exact Mass: 126.05416083g/mol
• Monoisotopic Mass: 126.05416083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 95.2Ų

Additional information on Ethanimidamide, 2-cyano-2-(methoxyimino)-

Ethanimidamide, 2-cyano-2-(methoxyimino)- (CAS No. 84981-64-6): A Comprehensive Overview in Modern Chemical Research

Ethanimidamide, specifically identified by the chemical designation 2-cyano-2-(methoxyimino)- and carrying the CAS number 84981-64-6, represents a compound of significant interest in the realm of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional attributes, has garnered attention for its potential applications in various scientific domains, particularly in the synthesis of novel bioactive molecules and the exploration of innovative therapeutic strategies.

The molecular structure of Ethanimidamide, 2-cyano-2-(methoxyimino)- (CAS No. 84981-64-6) is distinguished by the presence of a cyano group and a methoxyimino moiety, which contribute to its distinct reactivity and interaction capabilities with biological systems. These structural features make it a valuable intermediate in organic synthesis, enabling the construction of more complex molecules with tailored properties. The cyano group, known for its ability to participate in various chemical transformations such as nucleophilic addition and condensation reactions, offers a versatile platform for further functionalization. Similarly, the methoxyimino group introduces both oxygen and nitrogen functionalities, enhancing the compound's potential utility in medicinal chemistry.

In recent years, there has been a growing interest in exploring the pharmacological properties of compounds featuring similar structural motifs. The presence of both electron-withdrawing and electron-donating groups in Ethanimidamide, 2-cyano-2-(methoxyimino)- (CAS No. 84981-64-6) suggests that it may exhibit a range of biological activities. Preliminary studies have indicated that such compounds can interact with various biological targets, including enzymes and receptors involved in critical metabolic pathways. This has spurred further investigation into their potential as lead compounds for drug development.

The synthesis of Ethanimidamide, 2-cyano-2-(methoxyimino)- (CAS No. 84981-64-6) involves multi-step organic transformations that highlight the compound's synthetic accessibility while maintaining high purity standards. Advanced synthetic methodologies, including catalytic processes and asymmetric reactions, have been employed to optimize yield and enantioselectivity. These approaches not only enhance the efficiency of production but also contribute to the scalability of the process for industrial applications.

One of the most compelling aspects of Ethanimidamide, 2-cyano-2-(methoxyimino)- (CAS No. 84981-64-6) is its role as a building block in the development of novel therapeutic agents. Researchers are leveraging its unique chemical properties to design molecules with enhanced binding affinity and selectivity towards specific disease targets. For instance, derivatives of this compound have shown promise in inhibiting key enzymes associated with inflammatory diseases and cancer progression. The ability to modify its structure while retaining its core pharmacophore allows for the creation of a diverse library of potential drug candidates.

The integration of computational chemistry techniques has further accelerated the discovery process for derivatives of Ethanimidamide, 2-cyano-2-(methoxyimino)- (CAS No. 84981-64-6). Molecular modeling studies have provided insights into how variations in its structure can influence its biological activity. These virtual experiments have enabled researchers to predict the efficacy and safety profiles of new analogs before conducting costly wet-lab experiments. This synergy between experimental chemistry and computational methods represents a significant advancement in drug discovery.

The potential applications of Ethanimidamide, 2-cyano-2-(methoxyimino)- (CAS No. 84981-64-6) extend beyond pharmaceuticals into other areas such as agrochemicals and material science. Its unique reactivity makes it suitable for synthesizing specialized polymers and coatings with enhanced durability and functionality. Additionally, its bioactive properties suggest that it could be used to develop novel pesticides or herbicides that target specific pests while minimizing environmental impact.

In conclusion, Ethanimidamide, 2-cyano-2-(methoxyimino)- (CAS No. 84981-64-6) stands out as a versatile compound with broad implications in chemical research and industrial applications. Its structural features enable diverse synthetic possibilities, while its biological activity opens doors for innovative therapeutic developments. As research continues to uncover new facets of this compound's potential, it is poised to play an increasingly significant role in advancing scientific knowledge and technological innovation across multiple disciplines.